Cas no 2170639-61-7 (Quinic acid; (-)-form, 3,4-Bis-O-(3,4-dihydroxy-E-cinnamoyl), 1-O-(4-methoxy-4-oxobutanoyl))

• Product Name: Quinic acid; (-)-form, 3,4-Bis-O-(3,4-dihydroxy-E-cinnamoyl), 1-O-(4-methoxy-4-oxobutanoyl)
• CAS No: 2170639-61-7
• MF: C₃₀H₃₀O₁₅
• MW: 630.550210475922
• CID: 6723868
• Update Time: 2024-03-03

Quinic acid; (-)-form, 3,4-Bis-O-(3,4-dihydroxy-E-cinnamoyl), 1-O-(4-methoxy-4-oxobutanoyl) Chemical and Physical Properties

Names and Identifiers

• Quinic acid; (-)-form, 3,4-Bis-O-(3,4-dihydroxy-E-cinnamoyl), 1-O-(4-methoxy-4-oxobutanoyl)

• Inchi： 1S/C30H30O15/c1-42-24(36)10-11-27(39)45-30(29(40)41)14-22(35)28(44-26(38)9-5-17-3-7-19(32)21(34)13-17)23(15-30)43-25(37)8-4-16-2-6-18(31)20(33)12-16/h2-9,12-13,22-23,28,31-35H,10-11,14-15H2,1H3,(H,40,41)/b8-4+,9-5+
• InChI Key： RFEKXCPVIZKYME-KBXRYBNXSA-N
• SMILES： COC(CCC(OC1(CC(OC(/C=C/C2C=C(O)C(O)=CC=2)=O)C(OC(/C=C/C2C=C(O)C(O)=CC=2)=O)C(O)C1)C(=O)O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives